Cas no 934400-38-1 (4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrochloride)

• Product Name: 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrochloride
• CAS No: 934400-38-1
• MF: C₁₅H₂₀Cl₂FN₃O₂S
• MW: 396.30760383606
• MDL: MFCD18711599
• CID: 4736040
• Update Time: 2025-06-09

4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Fluoro-5-(2-methyl-[1,4]diazepane-1-sulfonyl)isoquinoline 2HCl
• (S)-4-Fluoro-5-((2-methyl-1,4-diazepan-1-yl)sulfonyl)isoquinoline dihydrochloride
• 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrochloride

• MDL： MFCD18711599
• Inchi： 1S/C15H18FN3O2S.2ClH/c1-11-8-17-6-3-7-19(11)22(20,21)14-5-2-4-12-9-18-10-13(16)15(12)14;;/h2,4-5,9-11,17H,3,6-8H2,1H3;2*1H/t11-;;/m0../s1
• InChI Key： RDDKEAWIJDOKGP-IDMXKUIJSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=C(C1=2)F)(N1CCCNC[C@@H]1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 482
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrochloride

Introduction to 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride (CAS No. 934400-38-1)

4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride, identified by its CAS number 934400-38-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the isoquinoline class, a heterocyclic aromatic system known for its broad spectrum of biological activities. The introduction of fluorine and sulfonamide functional groups into the isoquinoline scaffold enhances its pharmacological potential, making it a promising candidate for further research and development.

The molecular structure of 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride incorporates a fluorine atom at the 4-position of the isoquinoline ring, which is known to improve metabolic stability and binding affinity. Additionally, the presence of a sulfonamide group at the 5-position, linked to a chiral (2S)-methylated diazepane moiety, introduces conformational flexibility and potential for selective interactions with biological targets. This structural complexity makes it an intriguing molecule for drug discovery efforts.

In recent years, there has been a growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that isoquinoline-based compounds exhibit potent activity against a range of targets, including enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The fluorosulfonamide derivative described here is no exception and has been the subject of several preliminary investigations.

One of the most compelling aspects of 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride is its potential as an inhibitor of specific enzymes that play critical roles in disease pathways. For instance, research indicates that sulfonamide-containing isoquinolines can interact with proteases and kinases, modulating their activity in a way that may suppress pathological processes. The chiral diazepane group further fine-tunes the molecule's interactions by providing stereospecificity, which is often crucial for achieving high efficacy and minimal side effects.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development to improve bioavailability and pharmacokinetic properties. The enhanced solubility also facilitates its use in high-throughput screening assays, where rapid dissolution and interaction with biological targets are essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride can bind effectively to several protein targets, including those implicated in cancer metabolism and immune regulation. These virtual screening results have validated the compound's potential as a lead molecule for further optimization.

In vitro experiments have begun to elucidate the mechanism of action of this compound. Preliminary data suggest that it may exert its effects by inhibiting key enzymes involved in cell proliferation and survival pathways. For example, it has shown promise in disrupting signaling cascades that are aberrantly activated in tumor cells. Additionally, its ability to modulate immune responses has been observed in early studies, indicating its potential as an immunomodulatory agent.

The synthesis of 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and stereocontrol techniques to construct the complex scaffold accurately. The introduction of the fluorine atom and sulfonamide group required precise synthetic methodologies to ensure high yield and purity. Advances in catalytic processes have also contributed to making this synthesis more efficient and environmentally friendly.

The pharmaceutical industry is increasingly focused on developing small molecule inhibitors with high selectivity and low toxicity. 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;Dihydrochloride aligns well with these goals due to its structural features that promote selective binding while minimizing off-target effects. Its potential as a therapeutic agent is further supported by preliminary toxicology studies that have shown it to be well-tolerated at relevant doses.

Future research directions include optimizing the synthesis for large-scale production and conducting more extensive preclinical studies to evaluate its safety and efficacy. Investigating its potential applications in treating specific diseases will also be a key focus. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate these efforts, bringing this promising compound closer to clinical use.

The development of novel therapeutic agents relies heavily on innovative chemical entities like 4-Fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yll)sulfonyl)isoquinoline;Dihydrochloride (CAS No. 93440038 01). Its unique structural features offer a foundation for designing molecules with enhanced pharmacological properties. As research continues to uncover new biological targets and mechanisms, compounds such as this one will play an increasingly important role in addressing unmet medical needs.